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Compound of Interest

Compound Name: Tetrahydrothiopyran-4-one

Cat. No.: B549198

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydrothiopyran-4-one, also known as 4-thianone or 4-oxothiane, is a heterocyclic
organic compound with the CAS number 1072-72-6.[1][2] It is characterized by a six-membered
saturated ring containing a sulfur atom and a ketone functional group at the 4-position.[2] This
unique structural arrangement makes it a valuable building block in organic synthesis,
particularly in the fields of medicinal chemistry and materials science for the development of
novel pharmaceuticals and functional materials.[1][2] Its utility stems from the reactivity of the
carbonyl group and the presence of the sulfur heteroatom, which can be further modified, for
instance, through oxidation to the corresponding sulfoxide and sulfone.

Physicochemical Properties

Tetrahydrothiopyran-4-one is typically a white to light yellow or sandy brown crystalline solid
with a distinctive odor.[1][3][4] It is soluble in organic solvents like benzene, toluene, xylene
(BTX), and various alcohols, but insoluble in water.[1] A summary of its key physicochemical
properties is presented in the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b549198?utm_src=pdf-interest
https://www.benchchem.com/product/b549198?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrahydrothiopyran-4-one
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1072726&Units=CAL&Mask=660
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1072726&Units=CAL&Mask=660
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrahydrothiopyran-4-one
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1072726&Units=CAL&Mask=660
https://www.benchchem.com/product/b549198?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrahydrothiopyran-4-one
https://www.chemicalbook.com/SpectrumEN_1072-72-6_1HNMR.htm
https://dev.spectrabase.com/spectrum/KABHXaAAF4K
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrahydrothiopyran-4-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

CAS Number 1072-72-6 [1112]

Molecular Formula CsHsOS [2]

Molecular Weight 116.18 g/mol [1][5]
White to pale yellow crystalline

Appearance , [31[4]
solid

Melting Point 60-65 °C [11[3]114]

N Soluble in BTX and various

Solubility ) ) [1]
alcohols; insoluble in water

Purity >98% (Gas Chromatography) [1]

Spectral Characterization Data

The structural elucidation of Tetrahydrothiopyran-4-one is confirmed through various

spectroscopic techniques. The following table summarizes the characteristic spectral data.
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Technique Data Reference

The proton NMR spectrum
exhibits signals corresponding

1H NMR [6]
to the protons on the

heterocyclic ring.

The carbon NMR spectrum
5C NMR shows distinct peaks for the
carbonyl carbon and the

methylene carbons of the ring.

A strong absorption band
characteristic of the C=0

Infrared (IR) Spectroscopy ) o [5]
stretching vibration of the

ketone is observed.

The mass spectrum shows a
molecular ion peak

Mass Spectrometry (MS) ] [5]
corresponding to the molecular

weight of the compound.

Experimental Protocols
Synthesis of Tetrahydrothiopyran-4-one

A common method for the synthesis of Tetrahydrothiopyran-4-one involves the treatment of
dimethyl 3,3'-thiobispropanoate with sodium methoxide (generated in situ) in THF, followed by
decarboxylation of the resulting methyl tetrahydro-4-oxo-2H-thiopyran-3-carboxylate in refluxing
10% aqueous H2S0a. This process has been reported to yield the final product in over 75%
yield.

Materials:
o Dimethyl 3,3'-thiobispropanoate
e Sodium methoxide (or sodium metal and methanol)

o Tetrahydrofuran (THF), anhydrous
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e 10% aqueous Sulfuric Acid (H2S0a)
» Argon or Nitrogen gas for inert atmosphere
Procedure:

e Under an inert atmosphere (Argon), a solution of dimethyl 3,3'-thiobispropanoate in
anhydrous THF is prepared in a round-bottom flask equipped with a reflux condenser and a
magnetic stirrer.

o Sodium methoxide is added portion-wise to the solution at a controlled temperature (e.g., O
°C).

e The reaction mixture is then typically stirred at room temperature for several hours to
facilitate the Dieckmann condensation.

 After the initial reaction, the intermediate, methyl tetrahydro-4-oxo-2H-thiopyran-3-
carboxylate, is formed.

e The reaction mixture is then carefully acidified and heated to reflux with 10% aqueous
sulfuric acid to induce decarboxylation.

e Upon completion of the reaction (monitored by TLC or GC), the mixture is cooled to room
temperature.

e The aqueous layer is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate).

o The combined organic layers are washed with a saturated sodium bicarbonate solution and
then with brine.

o The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed under reduced pressure to yield the crude product.

Purification Protocol

The crude Tetrahydrothiopyran-4-one can be purified by recrystallization.

Materials:
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Crude Tetrahydrothiopyran-4-one

Diisopropyl ether or petroleum ether

Diethyl ether (if washing is required)

Aqueous sodium bicarbonate (NaHCOs) solution

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

For impure samples, dissolve the crude product in diethyl ether.[4]

Wash the ether solution with aqueous sodium bicarbonate, followed by water.[4]

Dry the organic layer with anhydrous magnesium sulfate, filter, and evaporate the solvent.[4]

The resulting residue is then recrystallized from diisopropyl ether or petroleum ether.[4]

The purified crystals are then dried in the air to yield pure Tetrahydrothiopyran-4-one.[4]

Diagrams
Analytical Workflow for Characterization
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Figure 1: Analytical Workflow for Tetrahydrothiopyran-4-one

Click to download full resolution via product page

Caption: Workflow for the synthesis, purification, and analytical characterization.

Representative Reaction: Oxidation to Sulfoxide and
Sulfone
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Figure 2: Oxidation Pathway of Tetrahydrothiopyran-4-one

Click to download full resolution via product page

Caption: Oxidation of the sulfur atom in the tetrahydrothiopyran ring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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